Cas no 131719-68-1 ((3-bromoprop-1-en-1-yl)cyclohexane)
(3-bromoprop-1-en-1-yl)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, [(1E)-3-bromo-1-propen-1-yl]-
- (3-bromoprop-1-en-1-yl)cyclohexane
- [(E)-3-bromoprop-1-enyl]cyclohexane
- OQDAFSPCBVBKNR-QPJJXVBHSA-N
- 1-[(E)-3-bromo-1-propenyl]cyclohexane
- 3-cyclohexylprop-2-enyl bromide
- [(1e)-3-bromoprop-1-enyl]cyclohexane
- 131665-81-1
- 131719-68-1
- EN300-217974
- (E)-1-Bromo-3-cyclohexylprop-2-ene
- SCHEMBL3336627
- 861-205-6
-
- Inchi: 1S/C9H15Br/c10-8-4-7-9-5-2-1-3-6-9/h4,7,9H,1-3,5-6,8H2/b7-4+
- InChI Key: OQDAFSPCBVBKNR-QPJJXVBHSA-N
- SMILES: BrC/C=C/C1CCCCC1
Computed Properties
- Exact Mass: 202.03571g/mol
- Monoisotopic Mass: 202.03571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
(3-bromoprop-1-en-1-yl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423462-250mg |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95%+ | 250mg |
$558 | 2024-08-02 | |
| Enamine | EN300-217974-0.05g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 0.05g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-217974-0.1g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 0.1g |
$376.0 | 2023-09-16 | |
| Enamine | EN300-217974-0.25g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 0.25g |
$538.0 | 2023-09-16 | |
| Enamine | EN300-217974-0.5g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 0.5g |
$847.0 | 2023-09-16 | |
| Enamine | EN300-217974-1.0g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 1g |
$1086.0 | 2023-06-08 | |
| Enamine | EN300-217974-2.5g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 2.5g |
$2127.0 | 2023-09-16 | |
| Enamine | EN300-217974-5.0g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 5g |
$3147.0 | 2023-06-08 | |
| Enamine | EN300-217974-10.0g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 10g |
$4667.0 | 2023-06-08 | |
| Enamine | EN300-217974-1g |
(3-bromoprop-1-en-1-yl)cyclohexane |
131719-68-1 | 95% | 1g |
$1086.0 | 2023-09-16 |
(3-bromoprop-1-en-1-yl)cyclohexane Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (3-bromoprop-1-en-1-yl)cyclohexane
Recent Advances in the Application of (3-bromoprop-1-en-1-yl)cyclohexane (CAS: 131719-68-1) in Chemical Biology and Pharmaceutical Research
In recent years, (3-bromoprop-1-en-1-yl)cyclohexane (CAS: 131719-68-1) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its bromoalkene functionality and cyclohexyl backbone, has been increasingly utilized in the synthesis of bioactive molecules and drug candidates. The unique reactivity of the bromoalkene group allows for diverse chemical transformations, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (3-bromoprop-1-en-1-yl)cyclohexane as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The researchers employed a palladium-catalyzed cross-coupling reaction to incorporate the compound into a larger scaffold, resulting in compounds with nanomolar affinity for specific oncogenic targets. This work underscores the compound's utility in the development of precision oncology therapeutics.
Further investigations into the chemical properties of 131719-68-1 have revealed its potential in click chemistry applications. A recent publication in Angewandte Chemie described its use in strain-promoted alkyne-azide cycloadditions (SPAAC), where the bromoalkene moiety was modified to enhance reaction kinetics. This modification has opened new avenues for bioconjugation strategies in drug delivery systems, particularly for targeted therapies requiring precise molecular labeling.
In the field of antimicrobial research, (3-bromoprop-1-en-1-yl)cyclohexane has shown promise as a precursor for novel antibacterial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into quorum sensing inhibitors effective against multidrug-resistant Pseudomonas aeruginosa. The structural flexibility provided by the cyclohexyl ring was found to be crucial for maintaining activity while reducing cytotoxicity, highlighting the compound's importance in addressing antibiotic resistance challenges.
From a safety and pharmacokinetic perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have provided valuable data on derivatives of 131719-68-1. Research published in Drug Metabolism and Disposition in 2023 demonstrated that structural modifications based on this scaffold can significantly improve metabolic stability without compromising target engagement. These findings are particularly relevant for medicinal chemists working on lead optimization in drug discovery programs.
The commercial availability and scalability of (3-bromoprop-1-en-1-yl)cyclohexane have also been addressed in recent industrial research. A 2024 white paper from a leading pharmaceutical manufacturer detailed an improved synthetic route that achieves >90% yield while reducing hazardous byproducts. This advancement in process chemistry is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Looking forward, the unique chemical properties of 131719-68-1 continue to inspire innovative applications. Current research directions include its use in PROTAC (Proteolysis Targeting Chimera) technology for targeted protein degradation, as well as in the development of covalent inhibitors for challenging drug targets. The compound's versatility ensures its ongoing relevance in cutting-edge pharmaceutical research and development.
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